Cas no 2138342-03-5 (1-Piperidinecarboxylic acid, 3-(3,5-dimethyl-1H-pyrazol-1-yl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 3-(3,5-dimethyl-1H-pyrazol-1-yl)-, 1,1-dimethylethyl ester
• CAS No: 2138342-03-5
• MF: C₁₅H₂₅N₃O₂
• MW: 279.377903699875
• CID: 5269242
• Update Time: 2025-08-04

1-Piperidinecarboxylic acid, 3-(3,5-dimethyl-1H-pyrazol-1-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-(3,5-dimethyl-1H-pyrazol-1-yl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C15H25N3O2/c1-11-9-12(2)18(16-11)13-7-6-8-17(10-13)14(19)20-15(3,4)5/h9,13H,6-8,10H2,1-5H3
• InChI Key： WNLLAELXDNTWLO-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(N2C(C)=CC(C)=N2)C1

Additional information on 1-Piperidinecarboxylic acid, 3-(3,5-dimethyl-1H-pyrazol-1-yl)-, 1,1-dimethylethyl ester

Comprehensive Overview of 1-Piperidinecarboxylic acid, 3-(3,5-dimethyl-1H-pyrazol-1-yl)-, 1,1-dimethylethyl ester (CAS No. 2138342-03-5)

The compound 1-Piperidinecarboxylic acid, 3-(3,5-dimethyl-1H-pyrazol-1-yl)-, 1,1-dimethylethyl ester (CAS No. 2138342-03-5) is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. This piperidine derivative is characterized by its unique structural features, including a 3,5-dimethyl-1H-pyrazol-1-yl substituent and a 1,1-dimethylethyl ester group. Its molecular complexity makes it a valuable intermediate for synthesizing bioactive molecules, particularly in drug discovery programs targeting neurological and inflammatory disorders.

In recent years, the demand for piperidine-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in 3-(3,5-dimethyl-1H-pyrazol-1-yl)piperidine derivatives for their potential as kinase inhibitors and modulators of G-protein-coupled receptors (GPCRs). The tert-butyl ester moiety in this compound enhances its stability, making it suitable for prolonged storage and handling under laboratory conditions.

The synthesis of 1-Piperidinecarboxylic acid, 3-(3,5-dimethyl-1H-pyrazol-1-yl)-, 1,1-dimethylethyl ester typically involves multi-step organic reactions, including condensation and esterification processes. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to verify its purity and structural integrity. These quality control measures ensure its suitability for high-value applications in both academic and industrial research settings.

From an applications perspective, this compound has garnered attention in the development of novel central nervous system (CNS) therapeutics. Its structural framework allows for modifications that can enhance blood-brain barrier permeability, a critical factor in treating neurodegenerative diseases. Additionally, the pyrazole ring in its structure contributes to potential anti-inflammatory properties, aligning with current research trends in immunomodulation.

The market for piperidine-carboxylate esters has shown steady growth, driven by increasing R&D investments in precision medicine. Pharmaceutical companies are actively screening 3-substituted piperidine libraries for next-generation drug candidates, positioning CAS 2138342-03-5 as a compound of strategic importance. Its commercial availability through specialty chemical suppliers facilitates accessibility for researchers worldwide.

Environmental and safety profiles of 1-Piperidinecarboxylic acid, 3-(3,5-dimethyl-1H-pyrazol-1-yl)-, 1,1-dimethylethyl ester comply with standard laboratory handling protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) is recommended during manipulation. Storage in cool, dry conditions under inert atmosphere ensures long-term stability of this tert-butyl protected intermediate.

Emerging trends in AI-assisted drug discovery have increased interest in such structurally diverse building blocks. Computational models frequently utilize pyrazole-piperidine hybrids as core scaffolds for virtual screening campaigns. This intersection of synthetic chemistry and digital technologies underscores the compound's relevance in modern pharmaceutical innovation.

For researchers investigating heterocyclic compound synthesis or medicinal chemistry optimization, this piperidine derivative offers multiple points for structural diversification. The 3,5-dimethylpyrazole unit can participate in various coupling reactions, while the carboxylic acid ester provides a handle for further functionalization. Such flexibility makes it particularly valuable for combinatorial chemistry approaches.

Quality specifications for CAS 2138342-03-5 typically include ≥95% purity by HPLC, with stringent controls on residual solvents and heavy metals. These parameters are crucial for ensuring reproducible results in biological assays and chemical transformations. Leading suppliers often provide detailed certificates of analysis (CoA) and material safety data sheets (MSDS) to support research applications.

The scientific literature contains limited but growing references to 1,1-dimethylethyl ester derivatives of this structural class, suggesting expanding utility across multiple disciplines. Patent analyses indicate particular interest from biotechnology firms developing small molecule modulators of protein-protein interactions. This compound's balanced lipophilicity and molecular weight make it attractive for lead optimization programs.

Future research directions may explore the compound's potential in catalysis or material science applications, given the coordinating properties of its heteroatoms. The sterically hindered ester group could offer unique reactivity patterns in polymer chemistry or surface modification technologies. Such interdisciplinary potential highlights the importance of fundamental chemical building blocks in advancing multiple scientific frontiers.

In summary, 1-Piperidinecarboxylic acid, 3-(3,5-dimethyl-1H-pyrazol-1-yl)-, 1,1-dimethylethyl ester represents a sophisticated tool for chemical innovation. Its combination of piperidine core, pyrazole substitution, and ester protection creates numerous opportunities for scientific exploration across therapeutic development and beyond. As research methodologies continue to evolve, compounds like CAS 2138342-03-5 will remain essential components of the chemist's toolbox.